Cas no 106660-96-2 (Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-)

Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- structure
106660-96-2 structure
Product Name:Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
CAS No:106660-96-2
MF:C9H17BrO2
MW:237.134082555771
CID:1178540
Update Time:2024-08-05

Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
    • Inchi: 1S/C9H17BrO2/c1-6(2)5-9(10,7(3)4)8(11)12/h6-7H,5H2,1-4H3,(H,11,12)
    • InChI Key: ICMLGJYSPKTWBA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(Br)(C(C)C)CC(C)C

Computed Properties

  • Exact Mass: 236.04121

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Predicted)
  • Boiling Point: 278.8±13.0 °C(Predicted)
  • PSA: 37.3
  • pka: 2.94±0.41(Predicted)
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